molecular formula C11H12BrNO3S B8382984 5-Bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester

5-Bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester

Cat. No. B8382984
M. Wt: 318.19 g/mol
InChI Key: JWMBUKCQKSYGQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C11H12BrNO3S and its molecular weight is 318.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester

Molecular Formula

C11H12BrNO3S

Molecular Weight

318.19 g/mol

IUPAC Name

methyl 5-bromo-2-(dimethylcarbamothioyloxy)benzoate

InChI

InChI=1S/C11H12BrNO3S/c1-13(2)11(17)16-9-5-4-7(12)6-8(9)10(14)15-3/h4-6H,1-3H3

InChI Key

JWMBUKCQKSYGQZ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=S)OC1=C(C=C(C=C1)Br)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 5-Bromo-2-hydroxy-benzoic acid methyl ester (29.8 g, 129 mmol) and dimethylthiocarbamoyl chloride (17.54 g, 142 mmol) in DMF at room temperature was added DABCO (21.7 g, 193.5 mmol). The resulting mixture, after being stirred at room temperature overnight, was diluted with water (1.25 L) and acidified to a pH˜4 using 1 N HCl. The precipitate was collected, rinsed with water and dried in vacuo to provide crude 5-bromo-2-dimethylthiocarbamoyloxy-benzoic acid methyl ester as an off-white solid in 91% yield. The product was used directly in the subsequent reaction without purification.
Quantity
29.8 g
Type
reactant
Reaction Step One
Quantity
17.54 g
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
21.7 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
1.25 L
Type
solvent
Reaction Step Four

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